2-(4-(4-Bromophenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid
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Description
2-(4-(4-Bromophenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid (CAS: 1443289-77-7) is a thiazole-based compound with the molecular formula C₁₅H₁₅BrN₂O₂S and a molecular weight of 367.26 g/mol . The structure comprises a thiazole core substituted at position 4 with a 4-bromophenyl group and at position 2 with a pyrrolidin-1-yl moiety. Thiazole derivatives are widely studied for their pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties .
Properties
Molecular Formula |
C15H15BrN2O2S |
|---|---|
Molecular Weight |
367.3 g/mol |
IUPAC Name |
2-[4-(4-bromophenyl)-2-pyrrolidin-1-yl-1,3-thiazol-5-yl]acetic acid |
InChI |
InChI=1S/C15H15BrN2O2S/c16-11-5-3-10(4-6-11)14-12(9-13(19)20)21-15(17-14)18-7-1-2-8-18/h3-6H,1-2,7-9H2,(H,19,20) |
InChI Key |
YKWXISCZBYLNKY-UHFFFAOYSA-N |
Canonical SMILES |
C1CCN(C1)C2=NC(=C(S2)CC(=O)O)C3=CC=C(C=C3)Br |
Origin of Product |
United States |
Biological Activity
2-(4-(4-Bromophenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid is a complex organic compound notable for its thiazole and pyrrolidine moieties. The presence of the 4-bromophenyl group enhances its biological activity, making it a subject of interest in medicinal chemistry. This article explores the compound's biological activities, including its potential therapeutic applications and the mechanisms underlying its effects.
- Molecular Formula : C15H15BrN2O2S
- Molecular Weight : 367.3 g/mol
- IUPAC Name : 2-[4-(4-bromophenyl)-2-pyrrolidin-1-yl-1,3-thiazol-5-yl]acetic acid
Biological Activities
Research indicates that compounds with thiazole and pyrrolidine structures exhibit significant biological activities, including:
1. Antitumor Activity
Studies on thiazole derivatives have shown promising anticancer properties. For instance, certain thiazole-integrated compounds have demonstrated cytotoxic effects against various cancer cell lines, with IC50 values indicating potent activity. The structure–activity relationship (SAR) analysis reveals that modifications in substituents can enhance or diminish antitumor efficacy.
| Compound | IC50 (µg/mL) | Mechanism of Action |
|---|---|---|
| Compound A | 1.61 ± 1.92 | Induces apoptosis via Bcl-2 inhibition |
| Compound B | 1.98 ± 1.22 | Disrupts cell cycle progression |
2. Anticonvulsant Activity
Thiazole derivatives have also been explored for anticonvulsant properties. For example, compounds with similar structural features to our target compound have shown effectiveness in protecting against seizures in animal models.
3. Antimicrobial Activity
The antimicrobial potential of thiazole-containing compounds has been documented, with some derivatives exhibiting activity comparable to standard antibiotics like norfloxacin. The presence of electron-donating groups in the structure appears to enhance this activity.
The biological activity of 2-(4-(4-Bromophenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid can be attributed to several mechanisms:
- Enzyme Inhibition : Interaction studies suggest that the compound may inhibit specific enzymes involved in cancer progression or microbial resistance.
- Receptor Modulation : The compound may act as a modulator for various receptors, influencing cellular signaling pathways crucial for tumor growth or seizure activity.
Case Studies
Several case studies have highlighted the efficacy of thiazole derivatives:
- Anticancer Study : A recent investigation demonstrated that a thiazole derivative exhibited significant cytotoxicity against breast cancer cells, with molecular dynamics simulations revealing interactions with key proteins involved in apoptosis.
- Anticonvulsant Study : Another study showed that a pyrrolidine-thiazole hybrid effectively reduced seizure frequency in rodent models, suggesting potential for developing new anticonvulsant drugs.
Comparison with Similar Compounds
4-Fluorophenyl Analog
4-Ethylphenyl Analog
- Structure : 2-(4-(4-Ethylphenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid (CAS: 91234-17-2) substitutes bromine with an ethyl group.
- Molecular Weight : 262.33 g/mol (C₁₃H₁₄N₂O₂S ) .
- Impact : The ethyl group introduces steric bulk and lipophilicity, which may improve membrane permeability but reduce solubility in aqueous media.
Heterocyclic Amine Modifications
Amino-Substituted Analog
- Structure: [2-Amino-4-(4-ethylphenyl)-thiazol-5-yl]-acetic acid (CAS: 91234-17-2) replaces pyrrolidin-1-yl with a primary amine.
- Molecular Weight : 262.33 g/mol .
Core Structural Modifications
Thiazolidinedione Derivative
- Structure : (Z)-2-(5-((4-chloro-2-(pyrrolidin-1-yl)thiazol-5-yl)methylene)-2,4-dioxothiazolidin-3-yl)acetic acid (T6) .
- Impact : The thiazolidinedione ring introduces additional hydrogen-bonding sites and electron-withdrawing groups, often associated with antidiabetic activity. This contrasts with the simpler thiazole core of the target compound.
Heteroaromatic Ring Variations
Thiophene-Substituted Analog
- Structure : 2-[4-(thiophen-2-yl)-1,3-thiazol-5-yl]acetic acid (CAS: 927999-28-8).
- Molecular Weight: 225.29 g/mol (C₉H₇NO₂S₂) .
Research Implications
- Electronic Effects : Bromine’s polarizability may enhance halogen bonding in target interactions compared to fluorine or ethyl groups .
- Steric Factors : Pyrrolidine’s rigid structure likely improves binding selectivity over flexible amines .
- Synthetic Routes : Common methods involve refluxing with acetic acid and HCl, as seen in thiazole and pyrazole syntheses .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
